![molecular formula C7H6N2S B1281500 3-Methylisothiazolo[5,4-b]pyridine CAS No. 71109-34-7](/img/structure/B1281500.png)
3-Methylisothiazolo[5,4-b]pyridine
Overview
Description
3-Methylisothiazolo[5,4-b]pyridine is a chemical compound with the molecular formula C7H6N2S . It is a derivative of isothiazolopyridine, a class of heterocyclic compounds .
Synthesis Analysis
The synthesis of 3-Methylisothiazolo[5,4-b]pyridine and its derivatives often involves the use of 5-aminopyrazoles as synthons. A common method involves the condensation of a group of 5-aminopyrazoles and a group of α-oxoketene dithioacetals, catalyzed by trifluoracetic acid .Molecular Structure Analysis
The molecular structure of 3-Methylisothiazolo[5,4-b]pyridine includes a bicyclic heterocyclic aromatic compound with three nitrogen atoms located at specific positions . The structure allows for modifications at five positions, namely N(1), C(3), C(4), C(5), and C(6), either during the ring formation or at a later stage of functional group modification .Chemical Reactions Analysis
The chemical reactions involving 3-Methylisothiazolo[5,4-b]pyridine are diverse and depend on the specific derivatives and reaction conditions. For instance, some derivatives of 3-Methylisothiazolo[5,4-b]pyridine have been synthesized via reactions involving 5-aminopyrazoles and α-oxoketene dithioacetals .Scientific Research Applications
Biomedical Research
3-Methylisothiazolo[5,4-b]pyridine: is a heterocyclic compound that has shown promise in various biomedical applications. Its structural similarity to pyrazolo[3,4-b]pyridines, which are known for their biological activities, suggests potential uses in drug discovery and development . The compound’s ability to undergo various substitutions makes it a valuable scaffold for synthesizing new medicinal agents.
Pharmaceutical Synthesis
In the pharmaceutical industry, 3-Methylisothiazolo[5,4-b]pyridine serves as a key intermediate in the synthesis of complex molecules. It has been utilized in the design and synthesis of compounds with potential antitubercular activity . The versatility of this scaffold allows for the creation of a wide array of derivatives with diverse biological activities.
Agriculture
The compound’s derivatives have been explored for their herbicidal and antimicrobial properties, making them of interest in agricultural research. They could potentially lead to the development of new pesticides or plant growth regulators that help protect crops from pests and diseases .
Material Science
In material science, 3-Methylisothiazolo[5,4-b]pyridine and its derivatives can be used in the synthesis of novel materials. These materials might possess unique properties suitable for electronic devices or as components in advanced manufacturing processes .
Environmental Applications
Research into the environmental applications of 3-Methylisothiazolo[5,4-b]pyridine includes its potential role in the development of sensors or indicators for environmental monitoring. Its chemical properties could be harnessed to detect pollutants or changes in environmental conditions .
Industrial Uses
On an industrial scale, 3-Methylisothiazolo[5,4-b]pyridine may be used in the synthesis of various chemicals and as a catalyst or reagent in different chemical reactions. Its stability and reactivity make it a valuable compound in industrial chemistry applications .
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 3-Methylisothiazolo[5,4-b]pyridine are currently unknown .
Pharmacokinetics
The impact of these properties on the bioavailability of 3-Methylisothiazolo[5,4-b]pyridine is also unknown .
Result of Action
Thiazolo[4,5-b]pyridines, a class of compounds to which 3-methylisothiazolo[5,4-b]pyridine belongs, have been reported to exhibit a broad spectrum of pharmacological activities, including antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .
properties
IUPAC Name |
3-methyl-[1,2]thiazolo[5,4-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2S/c1-5-6-3-2-4-8-7(6)10-9-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTWINMJBBFVXGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC2=C1C=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60500415 |
Source
|
| Record name | 3-Methyl[1,2]thiazolo[5,4-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60500415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methylisothiazolo[5,4-b]pyridine | |
CAS RN |
71109-34-7 |
Source
|
| Record name | 3-Methyl[1,2]thiazolo[5,4-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60500415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methyl-[1,2]thiazolo[5,4-b]pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the most efficient synthetic route for 3-Methylisothiazolo[5,4-b]pyridine based on the provided research?
A1: The most efficient synthesis of 3-Methylisothiazolo[5,4-b]pyridine, as described in the research, involves subjecting 1-(2-chloropyridin-3-yl)ethanone to microwave heating at 120 °C for 15 minutes in the presence of elemental sulfur, NH₄Cl, NaOAc, and DMF. This method yielded the desired compound in a 79% yield. []
Q2: Are there alternative synthetic approaches to 3-Methylisothiazolo[5,4-b]pyridine derivatives mentioned in the research?
A2: Yes, the research also highlights the synthesis of various 2-amino derivatives of thieno[2,3-b]pyridin-2-amine as a potential pathway to access modified 3-Methylisothiazolo[5,4-b]pyridine structures. These derivatives (3a-g) were synthesized by reacting 1-(2-chloropyridin-3-yl)ethanone with appropriate primary amines under microwave irradiation in the presence of sulfur, NaOAc, and DMF. []
Q3: Does the research discuss the reactivity or potential applications of 3-Methylisothiazolo[5,4-b]pyridine?
A3: Unfortunately, the provided research primarily focuses on the synthetic methodologies for 3-Methylisothiazolo[5,4-b]pyridine and its derivatives. Information regarding its reactivity, potential applications (biological or otherwise), or structure-activity relationships is not discussed in detail. [, , ]
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